Cas no 438220-87-2 (3-(2-chloro-4-fluorophenoxy)methyl-4-methoxybenzaldehyde)

3-(2-chloro-4-fluorophenoxy)methyl-4-methoxybenzaldehyde structure
438220-87-2 structure
Product Name:3-(2-chloro-4-fluorophenoxy)methyl-4-methoxybenzaldehyde
CAS No:438220-87-2
MF:C15H12ClFO3
MW:294.705387115479
MDL:MFCD02090900
CID:3057578
PubChem ID:842704
Update Time:2025-04-21

3-(2-chloro-4-fluorophenoxy)methyl-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-((2-Chloro-4-fluorophenoxy)methyl)-4-methoxybenzaldehyde
    • 3-(2-chloro-4-fluorophenoxy)methyl-4-methoxybenzaldehyde
    • BBL038332
    • Z275128410
    • NSA22087
    • CS-0240303
    • AK-968/41170045
    • AKOS000304095
    • 3-(2-Chloro-4-fluoro-phenoxymethyl)-4-methoxy-benzaldehyde
    • 3-[(2-chloro-4-fluoro-phenoxy)methyl]-4-methoxy-benzaldehyde
    • EN300-227650
    • Oprea1_872872
    • 438220-87-2
    • 3-[(2-chloro-4-fluorophenoxy)methyl]-4-methoxybenzaldehyde
    • 3-(2-chloro-4-fluorophenoxymethyl)-4-methoxybenzaldehyde
    • STK301749
    • MDL: MFCD02090900
    • Inchi: 1S/C15H12ClFO3/c1-19-14-4-2-10(8-18)6-11(14)9-20-15-5-3-12(17)7-13(15)16/h2-8H,9H2,1H3
    • InChI Key: JQMALKLOYRVXJY-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OCC1C=C(C=O)C=CC=1OC)F

Computed Properties

  • Exact Mass: 294.0459001Da
  • Monoisotopic Mass: 294.0459001Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 35.5Ų

3-(2-chloro-4-fluorophenoxy)methyl-4-methoxybenzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
014233-250mg
3-(2-Chloro-4-fluorophenoxymethyl)-4-methoxy-benzaldehyde
438220-87-2
250mg
£144.00 2022-03-01
Fluorochem
014233-1g
3-(2-Chloro-4-fluorophenoxymethyl)-4-methoxy-benzaldehyde
438220-87-2
1g
£287.00 2022-03-01
Fluorochem
014233-5g
3-(2-Chloro-4-fluorophenoxymethyl)-4-methoxy-benzaldehyde
438220-87-2
5g
£782.00 2022-03-01
abcr
AB497902-250 mg
3-[(2-Chloro-4-fluorophenoxy)methyl]-4-methoxybenzaldehyde
438220-87-2
250MG
€231.60 2022-03-23
abcr
AB497902-1 g
3-[(2-Chloro-4-fluorophenoxy)methyl]-4-methoxybenzaldehyde
438220-87-2
1g
€398.20 2022-03-23
abcr
AB497902-5 g
3-[(2-Chloro-4-fluorophenoxy)methyl]-4-methoxybenzaldehyde
438220-87-2
5g
€974.50 2022-03-23
Enamine
EN300-227650-0.05g
3-[(2-chloro-4-fluorophenoxy)methyl]-4-methoxybenzaldehyde
438220-87-2 95%
0.05g
$65.0 2024-06-20
Enamine
EN300-227650-0.1g
3-[(2-chloro-4-fluorophenoxy)methyl]-4-methoxybenzaldehyde
438220-87-2 95%
0.1g
$96.0 2024-06-20
Enamine
EN300-227650-0.25g
3-[(2-chloro-4-fluorophenoxy)methyl]-4-methoxybenzaldehyde
438220-87-2 95%
0.25g
$136.0 2024-06-20
Enamine
EN300-227650-0.5g
3-[(2-chloro-4-fluorophenoxy)methyl]-4-methoxybenzaldehyde
438220-87-2 95%
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$256.0 2024-06-20
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